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Compound of Interest

Compound Name:
Pyrazolo[1,5-B]pyridazine-2-

carboxylic acid

CAS No.: 53902-75-3

Cat. No.: B1427354

Get Quote

Abstract & Introduction
Pyrazolo[1,5-b]pyridazine and its derivatives represent a class of nitrogen-containing

heterocyclic compounds with significant interest in medicinal chemistry and drug discovery.[1]

[2] These scaffolds are integral to the development of novel therapeutic agents, including

kinase inhibitors.[3] Pyrazolo[1,5-b]pyridazine-2-carboxylic acid, in particular, serves as a

crucial synthetic intermediate. Accurate and reliable quantification of this molecule is

paramount for ensuring the quality of starting materials, monitoring reaction kinetics,

determining purity in final products, and conducting pharmacokinetic studies.

This application note provides a comprehensive guide with detailed protocols for the

quantitative analysis of Pyrazolo[1,5-b]pyridazine-2-carboxylic acid using two robust

analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection

(HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The

methodologies are designed for researchers, quality control analysts, and drug development

professionals, emphasizing the rationale behind procedural choices to ensure method integrity
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and reproducibility. All methods are presented with the expectation of full validation in

accordance with ICH guidelines (Q2(R1)/Q2(R2)) to demonstrate fitness for purpose.[4][5][6]

Analyte Physicochemical Properties
Understanding the fundamental properties of Pyrazolo[1,5-b]pyridazine-2-carboxylic acid is

the first step in developing a robust analytical method. These properties dictate the choice of

chromatographic conditions and detector settings.

Property Value Source

Chemical Formula C₇H₅N₃O₂ PubChem[7]

Molecular Weight 163.14 g/mol PubChem[7]

Predicted [M+H]⁺ (m/z) 164.04546 PubChem[7]

Predicted [M-H]⁻ (m/z) 162.03090 PubChem[7]

UV Absorption
Expected in the 220-380 nm

range

Inferred from similar

scaffolds[8][9]

General Workflow for Method Development &
Validation
The development of a reliable analytical method is a systematic process. It begins with

understanding the analyte and selecting an appropriate technique, followed by optimization and

rigorous validation to ensure the data generated is accurate and precise. This workflow is

grounded in the principles outlined by the International Council for Harmonisation (ICH).[10][11]
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Method Development

Method Validation (ICH Q2)

Analyte Characterization
(Solubility, pKa, UV Spectra)

Technique Selection
(e.g., HPLC, LC-MS)

Initial Parameter Optimization
(Column, Mobile Phase, Detector)

System Suitability Test (SST)
(Resolution, Tailing Factor)

Specificity / Selectivity

Proceed to Validation

Linearity & Range

Accuracy (Recovery) Precision
(Repeatability, Intermediate)

Limit of Detection (LOD)
Limit of Quantitation (LOQ)

Robustness

Routine Analysis & 
Lifecycle Management

Method Transfer
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Sample Preparation
- Weigh accurately

- Dissolve in Diluent (e.g., 50:50 ACN:H₂O)
- Filter through 0.45 µm filter

Analysis Sequence
- Blank -> Standards -> Samples -> QC

Standard Preparation
- Prepare stock solution of reference standard

- Create calibration curve standards (e.g., 1-100 µg/mL)

HPLC System Setup
(See Table 1 for parameters)

System Suitability Test (SST)
- Inject standard 5-6 times

- Check %RSD of peak area and retention time

Data Processing
- Integrate peak areas

- Generate calibration curve (R² > 0.999)
- Calculate concentration in unknown samples

Sample Preparation
- May require extraction (SPE, LLE)
- Addition of Internal Standard (IS)

- Final dilution

Analysis Sequence
- Blank Matrix -> Standards -> Samples -> QC

Standard Preparation
- Prepare calibration curve standards in relevant matrix

- Add Internal Standard (IS)

LC-MS/MS System Setup
(See Table 2 for parameters)

- Optimize MS parameters (infusion)

Data Processing
- Integrate analyte and IS peaks

- Calculate Peak Area Ratio (Analyte/IS)
- Generate calibration curve (Ratio vs. Conc.)

- Calculate sample concentrations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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